Cas no 1071686-11-7 (Pyrimidin-5-ol hydrochloride)

• Product Name: Pyrimidin-5-ol hydrochloride
• CAS No: 1071686-11-7
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• CID: 1091548
• PubChem ID: 72710276
• Update Time: 2025-05-26

Pyrimidin-5-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrimidin-5-ol hydrochloride
• SB55950
• Pyrimidin-5-olhydrochloride
• 1071686-11-7
• pyrimidin-5-ol;hydrochloride
• CS-0440378
• DB-199595

• MDL： MFCD20266453
• Inchi： 1S/C4H4N2O.ClH/c7-4-1-5-3-6-2-4;/h1-3,7H;1H
• InChI Key： DWIPRWPIPUAHJN-UHFFFAOYSA-N
• SMILES： Cl.OC1=CN=CN=C1

Computed Properties

• Exact Mass: 132.0090405g/mol
• Monoisotopic Mass: 132.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 51.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46Ų

Additional information on Pyrimidin-5-ol hydrochloride

Research Brief on Pyrimidin-5-ol Hydrochloride (CAS: 1071686-11-7): Recent Advances and Applications

Pyrimidin-5-ol hydrochloride (CAS: 1071686-11-7) is a chemically significant compound that has garnered attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging therapeutic applications. The compound's structural features, particularly its pyrimidine core, make it a versatile scaffold for designing novel bioactive molecules.

Recent studies have highlighted the role of Pyrimidin-5-ol hydrochloride as a key intermediate in the synthesis of kinase inhibitors, which are pivotal in targeting various cancer pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, showing promising results in preclinical models of breast cancer. The study emphasized the compound's ability to enhance binding affinity and selectivity when incorporated into larger molecular frameworks.

In addition to its oncological applications, Pyrimidin-5-ol hydrochloride has been investigated for its antimicrobial properties. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited significant activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve interference with bacterial cell wall synthesis, suggesting potential for further development as a novel antibiotic class.

The synthetic pathways for Pyrimidin-5-ol hydrochloride have also seen advancements. A 2024 paper in Organic Process Research & Development detailed a scalable, high-yield synthesis method that reduces reliance on hazardous reagents, aligning with green chemistry principles. This innovation is expected to facilitate larger-scale production for both research and industrial applications, addressing previous limitations in availability.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of Pyrimidin-5-ol hydrochloride-based compounds. Issues such as metabolic stability and oral bioavailability are currently being addressed through structural modifications, as highlighted in a recent review in Expert Opinion on Drug Discovery. Future research directions may include computational modeling to predict optimal derivatives and expanded in vivo studies to validate therapeutic efficacy.

In conclusion, Pyrimidin-5-ol hydrochloride (CAS: 1071686-11-7) represents a compound of growing importance in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and bioactive scaffold underscores its versatility, while ongoing studies continue to uncover new therapeutic potentials. The compound's trajectory suggests it will remain a focal point in drug discovery efforts, particularly in oncology and infectious disease research.